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For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC4976 is a potent, cell-permeable chemical probe that acts as a positive allosteric
modulator (PAM) of the Polycomb Repressive Complex 1 (PRC1) chromodomain protein,
CBX7.[1] Unlike competitive inhibitors, UNC4976 enhances the binding of the CBX7
chromodomain to nucleic acids, leading to rapid and significant impacts on PRC1 occupancy
on chromatin and the expression of Polycomb target genes.[1] This unique mechanism of
action makes UNC4976 a valuable tool for studying the intricacies of Polycomb-mediated gene
silencing and for developing novel therapeutic agents that target this pathway, which is often
dysregulated in cancer and other diseases.[1][2] These application notes provide detailed
protocols for high-throughput screening (HTS) assays utilizing UNC4976 to identify and
characterize modulators of CBX7.

Mechanism of Action of UNC4976

UNCA4976 functions as a positive allosteric modulator of CBX7.[1] It binds to the CBX7
chromodomain and, instead of blocking the interaction with its natural ligand, it enhances the
affinity of CBX7 for nucleic acids.[1] This allosteric modulation leads to a stabilization of the
CBX7-nucleic acid complex.[1] In a cellular context, this results in the displacement of CBX7-
containing PRC1 from its target genes, ultimately leading to an increased expression of these
genes.[1] This mechanism is distinct from previously developed inhibitors like UNC3866, which
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acts as a silent allosteric modulator.[1] The enhanced cellular efficacy of UNC4976, despite
similar in vitro binding affinities to UNC3866, is attributed to its unique PAM activity.[1][2]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the Polycomb Repressive Complex 1 (PRC1) signaling pathway
and a typical high-throughput screening workflow for identifying modulators of CBX7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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